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Compound of Interest

Compound Name:
Potassium

hexacyanoruthenate(ii)hydrate

CAS No.: 339268-21-2

Cat. No.: B1443858

Get Quote

The identity and purity of a chemical compound are fundamentally linked to its molecular

weight. An accurate determination of this value is the first step in any quantitative experimental

work, from preparing solutions of known molarity to performing stoichiometric calculations for

synthetic procedures.

Calculation of Molecular Weight
The molecular weight of anhydrous potassium hexacyanoruthenate(II) is the sum of the atomic

weights of its constituent atoms. The chemical formula, K₄[Ru(CN)₆], indicates the presence of

four potassium (K) atoms, one ruthenium (Ru) atom, six carbon (C) atoms, and six nitrogen (N)

atoms.

The calculation is based on the standard atomic weights provided by the International Union of

Pure and Applied Chemistry (IUPAC) and other authoritative sources.

Table 1: Atomic Weights of Constituent Elements
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Element Symbol No. of Atoms
Standard
Atomic Weight
( g/mol )

Source

Potassium K 4 39.0983 [1][2]

Ruthenium Ru 1 101.07 [3][4][5][6]

Carbon C 6 12.011 [7][8]

Nitrogen N 6 14.007 [9]

Step-by-Step Calculation:

Potassium (K): 4 atoms × 39.0983 g/mol = 156.3932 g/mol

Ruthenium (Ru): 1 atom × 101.07 g/mol = 101.07 g/mol

Carbon (C): 6 atoms × 12.011 g/mol = 72.066 g/mol

Nitrogen (N): 6 atoms × 14.007 g/mol = 84.042 g/mol

Total Molecular Weight: 156.3932 + 101.07 + 72.066 + 84.042 = 383.5712 g/mol

This calculated value is the cornerstone for all quantitative work involving this compound.

Summary of Physicochemical Properties
Table 2: Key Properties of Potassium Hexacyanoruthenate(II)
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Property Value Source(s)

Chemical Formula K₄[Ru(CN)₆] N/A

Molecular Weight 383.57 g/mol (Anhydrous) Calculated

Appearance Powder, Crystalline Solid [10][11]

Common Name Potassium Ruthenocyanide N/A

CAS Number 339268-21-2 (for hydrate) [10][11]

Key Hazards

Acute toxicity (oral, dermal,

inhalation), eye irritation.

Contact with acids liberates

very toxic gas.

[10][12][13]

Part 2: Synthesis and Characterization
The utility of K₄[Ru(CN)₆] in research necessitates reliable methods for its synthesis and

rigorous characterization to ensure purity and structural integrity.

Synthetic Strategy
While numerous proprietary methods exist, a common strategy for synthesizing

hexacyanometallate complexes involves the reaction of a metal salt with an excess of an alkali

metal cyanide in an aqueous solution. For K₄[Ru(CN)₆], a plausible route involves the reaction

of a ruthenium(II) salt, such as ruthenium(II) chloride, with potassium cyanide (KCN).

Furthermore, K₄[Ru(CN)₆] serves as a valuable precursor for other ruthenium complexes. For

instance, it can be oxidized to the paramagnetic hexacyanoruthenate(III) anion, [Ru(CN)₆]³⁻.

This transformation can be achieved using an oxidizing agent like hydrogen peroxide in a

methanolic solution, often facilitated by a crown ether to sequester the potassium cations.[14]

Illustrative Synthetic Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/378232
https://www.sigmaaldrich.com/US/en/product/aldrich/378232
https://www.sigmaaldrich.com/JP/ja/product/aldrich/378232
https://www.sigmaaldrich.com/US/en/product/aldrich/378232
https://www.sigmaaldrich.com/JP/ja/product/aldrich/378232
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16946~~PDF~~MTR~~CGV4~~EN~~2025-12-19%2013:09:31~~Potassium%20hexacyanoferrate(III
https://www.sigmaaldrich.com/US/en/sds/sigald/244023
https://www.researchgate.net/publication/10653594_Isolation_and_Molecular_Structure_of_HexacyanoruthenateIII
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of K₄[Ru(CN)₆] Oxidation to K₃[Ru(CN)₆]

Ruthenium(II) Salt (e.g., RuCl₂)

Reaction Vessel
(Controlled Temperature)

Potassium Cyanide (KCN)
in Aqueous Solution (Excess)

Crude K₄[Ru(CN)₆] Solution

Crystallization
(e.g., via solvent cooling or anti-solvent addition)

Pure Crystalline K₄[Ru(CN)₆]

K₄[Ru(CN)₆]

Oxidation Reaction

H₂O₂ in Methanol

K₃[Ru(CN)₆]

Click to download full resolution via product page

Caption: General workflow for synthesis and subsequent oxidation.

Characterization Protocol
Confirming the identity and purity of the synthesized K₄[Ru(CN)₆] is critical. A multi-technique

approach is required for a self-validating system of analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy: This is the first logical step. The primary

diagnostic feature is the intense C≡N stretching vibration. For hexacyanometallates, this

peak is typically observed in the 2000-2200 cm⁻¹ region. Its position and sharpness provide

information about the metal's oxidation state and the coordination environment.
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UV-Visible Spectroscopy: The electronic spectrum of K₄[Ru(CN)₆] is characterized by ligand-

to-metal charge-transfer (LMCT) bands. These absorptions are sensitive to the electronic

structure of the complex and can be used for quantitative analysis via the Beer-Lambert law.

Elemental Analysis (C, H, N): This technique provides the empirical formula of the compound

by determining the mass percentages of carbon and nitrogen. The results should align with

the theoretical percentages calculated from the formula K₄[Ru(CN)₆].

Powder X-ray Diffraction (PXRD): For crystalline solids, PXRD provides a definitive

fingerprint. The resulting diffraction pattern can be compared to known standards or used to

confirm the crystal structure and phase purity of the synthesized material.

Synthesized Product
(K₄[Ru(CN)₆])

FTIR Spectroscopy
(Verify C≡N stretch)

UV-Vis Spectroscopy
(Confirm electronic transitions)

Elemental Analysis
(Confirm C, N percentages)

Powder XRD
(Confirm crystal structure)

Verified Identity & Purity

Click to download full resolution via product page

Caption: A multi-technique workflow for product validation.

Part 3: Applications in Scientific Research
The unique electronic properties and stability of potassium hexacyanoruthenate(II) make it a

versatile compound in several research and development areas.[15]

Electrochemistry and Materials Science: The Ru(II)/Ru(III) redox couple within the

hexacyanide framework is electrochemically reversible. This property is exploited in the

development of electrochromic materials (materials that change color with an applied
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voltage), sensors, and as a component in battery systems.[15][16] Its ability to form stable

thin films and nanoparticles is also crucial for these applications.[15]

Catalysis: K₄[Ru(CN)₆] can serve as a catalyst or a precursor to catalytically active species in

various chemical reactions, particularly in organic synthesis.[10][15] Transition metal cyanide

complexes are known to facilitate reactions like cyanation, where a cyanide group is

introduced into an organic molecule.[17]

Biomedical Research: The compound has been investigated for potential use in drug delivery

systems and as a contrast agent for medical imaging.[15] Its stability and defined structure

are advantageous for such applications.

Analytical Chemistry: The reaction of K₄[Ru(CN)₆] with iron(III) ions produces an intensely

colored violet-blue complex, forming the basis of a sensitive spectrophotometric method for

quantifying iron in samples, such as potable water.[18][19]

Key Application Areas

Core Properties of K₄[Ru(CN)₆]

+ Reversible Ru(II)/Ru(III) Redox Couple
+ High Stability

+ Intense Colorimetric Reactions
+ Defined Coordination Sphere

Electrochemistry & Materials
(Sensors, Batteries, Electrochromics)enables

Homogeneous & Heterogeneous Catalysis
(e.g., Cyanation Reactions)facilitates

Biomedical R&D
(Imaging, Drug Delivery)

provides scaffold for

Analytical Chemistry
(e.g., Iron Detection)

allows for
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Caption: Relationship between core properties and applications.
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Part 4: Safety, Handling, and Storage
Due to its potential hazards, strict adherence to safety protocols is mandatory when working

with potassium hexacyanoruthenate(II).

Table 3: Summary of Key Hazards

Hazard Type Description Reference(s)

Acute Toxicity
Toxic if swallowed, in contact

with skin, or if inhaled.
[10]

Chemical Reactivity

Contact with acids liberates

very toxic hydrogen cyanide

(HCN) gas. This is a critical

and potentially lethal hazard.

[12][20][21]

Eye Damage Causes serious eye irritation. [13]

Environmental
Toxic to aquatic life with long-

lasting effects.
[13]

Safe Handling Protocol
Engineering Controls: Always handle this compound inside a certified chemical fume hood to

prevent inhalation of dust and to contain any potential release of HCN gas.

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use chemical safety goggles and a face shield.[10][22]

Body Protection: Wear a lab coat.

Respiratory Protection: For operations that may generate significant dust, use a P2 (or

equivalent) respirator cartridge.[10]

Handling Practices:
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Avoid creating dust.[22]

Ensure all sources of acid are strictly segregated from the work area.

Weigh the material in a contained manner (e.g., on a weigh boat within the fume hood).

After handling, wash hands and any exposed skin thoroughly.[20]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.[20][21]

Storage
Store the compound in a tightly closed, clearly labeled container in a cool, dry, and well-

ventilated area.[20][21] It should be stored away from incompatible materials, especially acids

and strong oxidizing agents.[12]

Conclusion
Potassium hexacyanoruthenate(II) is a compound whose utility is deeply rooted in its

fundamental physicochemical properties. An accurate understanding of its molecular weight,

calculated to be 383.57 g/mol , provides the foundation for its quantitative use. Its stable, yet

redox-active, nature makes it a valuable tool in fields ranging from materials science to

analytical chemistry. However, its potential for high toxicity, particularly its violent reaction with

acids to produce hydrogen cyanide gas, demands the utmost respect and adherence to

rigorous safety protocols. This guide serves as a technical resource to enable researchers to

harness the capabilities of K₄[Ru(CN)₆] safely and effectively in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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